N-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)oxazol-2-yl)thiophene-3-carboxamide
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Description
Scientific Research Applications
Synthesis and Biological Activity
N-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)oxazol-2-yl)thiophene-3-carboxamide is involved in the synthesis of novel compounds with potential biological activities. For instance, a study by Wang et al. (2015) reported the synthesis of novel furan/thiophene and piperazine-containing 1,2,4-triazole Mannich bases. These compounds showed significant in vitro and in vivo fungicidal activity against several plant fungi and could be promising for the development of new agrochemicals with novel heterocyclic structures (Wang et al., 2015).
Antimicrobial Activities
Another study by Başoğlu et al. (2013) focused on the synthesis of azole derivatives starting from furan-2-carbohydrazide, which led to the creation of compounds with notable antimicrobial activities. This indicates the potential of such compounds in the development of new antimicrobial agents (Başoğlu et al., 2013).
Antidepressant and Antianxiety Activity
In the field of pharmaceuticals, a study by Kumar et al. (2017) synthesized a series of compounds related to this compound. These compounds were tested for antidepressant and antianxiety activities, indicating their potential use in mental health treatments (Kumar et al., 2017).
Pharmaceutical Synthesis
Further exploring its pharmaceutical applications, the compound has been used in the synthesis of various pharmaceuticals. For example, Cann et al. (2012) developed a synthesis process for a potent calcitonin gene-related peptide (CGRP) receptor antagonist, indicating the compound's utility in complex pharmaceutical synthesis (Cann et al., 2012).
Catalytic Activity
In the realm of chemistry, Zhouyu Wang et al. (2006) found that l-Piperazine-2-carboxylic acid derived N-formamides, related to our compound of interest, act as highly enantioselective Lewis basic catalysts for certain chemical reactions. This demonstrates its role in facilitating specific types of chemical syntheses (Wang et al., 2006).
Properties
IUPAC Name |
N-[4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O5S/c23-15(12-3-9-28-11-12)20-18-19-13(10-27-18)16(24)21-4-6-22(7-5-21)17(25)14-2-1-8-26-14/h1-3,8-11H,4-7H2,(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DATVIDQCXUKYFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C3=COC(=N3)NC(=O)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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